Cas no 10603-52-8 (1-Benzylpyrrolidine-3-carbonitrile)

1-Benzylpyrrolidine-3-carbonitrile Properties

Names and Identifiers

• 1-Benzylpyrrolidine-3-carbonitrile
• 1-Benzyl-pyrrolidine-3-carbonitrile
• 3-Pyrrolidinecarbonitrile, 1-(phenylmethyl)-
• 1-BENZYL-3-CYANO-PYRROLIDINE
• 1-Benzyl-3-cyanopyrrolidine
• (S)-1-BENZYLPYRROLIDINE-3-CARBONITRILE
• PubChem16537
• (R)-1-BENZYL-PYRROLIDINE-3-CARBONITRILE
• RYCQUUNQHVAFSM-UHFFFAOYSA-N
• 1-benzyl-3-pyrrolidinecarbonitrile
• RW3842
• 1334AA
• 1333AA
• MCULE
• 1-BENZYL-PYRROLIDINE-3-CARBONITRILE
• SY011027
• SB44989
• DTXSID60405451
• (r,s)-1-benzylpyrrolidine-3-carbonitrile
• CS-W016891
• AMY2549
• EN300-138976
• J-001532
• SCHEMBL607250
• 1-Benzyl-pyrrolidine-3-carbonitrile, AldrichCPR
• 10603-52-8
• CHEMBL4549555
• AS-36343
• AKOS009459637
• SB44986
• FT-0653307
• AB92139
• 2,4-DINITROTOLUENE-5-SULFONICACIDSODIUMSALT
• Z415654888
• MFCD05662780
• 1-benzyl-3-cyano-pyrrolidine
• 1-benzylpyrrolidine-3-carbonitrile
• 3-pyrrolidinecarbonitrile, 1-(phenylmethyl)-
• +Expand

• MDL： MFCD05662780
• InChIKey： RYCQUUNQHVAFSM-UHFFFAOYSA-N
• Inchi： 1S/C12H14N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
• SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])C([H])(C#N)C1([H])[H]

Computed Properties

• Exact Mass: 186.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.115698455g/mol
• Heavy Atom Count: 14
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 27

Experimental Properties

• LogP: 1.96998
• PSA: 27.03000
• Boiling Point: 313.3℃ at 760 mmHg
• Color/Form: Yellow to Brown Sticky Oil to Semi-Solid

1-Benzylpyrrolidine-3-carbonitrile Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H301;H319
• Warning Statement： P301+P310;P305+P351+P338
• Storage Condition：Room temperature
• Risk Phrases： 36
• Signal Word：Danger
• HazardClass：IRRITANT

1-Benzylpyrrolidine-3-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%